Cas no 59690-86-7 (N-(4-Amino-2-chlorophenyl)pentanamide Hydrochloride)

• Product Name: N-(4-Amino-2-chlorophenyl)pentanamide Hydrochloride
• CAS No: 59690-86-7
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 1087104
• PubChem ID: 4257591
• Update Time: 2025-04-20

N-(4-Amino-2-chlorophenyl)pentanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-chlorophenyl)pentanamide
• AKOS000104097
• DTXSID30401309
• NDFLBWDNLUKAIL-UHFFFAOYSA-N
• 59690-86-7
• N-(4-Amino-2-chlorophenyl)pentanamide x1hcl
• SCHEMBL11504409
• 4'-Amino-2'-chlorovaleranilide
• N-(4-Amino-2-chlorophenyl)pentanamide Hydrochloride

• MDL： MFCD03906872
• Inchi： 1S/C11H15ClN2O/c1-2-3-4-11(15)14-10-6-5-8(13)7-9(10)12/h5-7H,2-4,13H2,1H3,(H,14,15)
• InChI Key： NDFLBWDNLUKAIL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(CCCC)=O)N

Computed Properties

• Exact Mass: 226.08745
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12